Cas no 103476-19-3 (Coenzyme A,S-hexanoate, trilithium salt (9CI))

• Product Name: Coenzyme A,S-hexanoate, trilithium salt (9CI)
• CAS No: 103476-19-3
• MF: C₂₇H₄₃Li₃N₇O₁₇P₃S
• MW: 883.476308107376
• CID: 136801
• PubChem ID: 154727043
• Update Time: 2025-04-19

Coenzyme A,S-hexanoate, trilithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-hexanoate, trilithium salt (9CI)
• N-hexanoyl coenzyme A (C6:0) lithium
• Hexanoyl Coenzyme A, Li salt
• Hexanoyl coenzyme A trilithium salt hydrate
• Hexanoyl coenzyme A lithium salt
• HEXANOYL COENZYME A TRILITHIUM SALT
• Hexanoyl coenzyme A trilithium salt hydrate
• Hexanoyl coenzyme A hydrate trilithium salt
• coenzyme A n-hexanoyl derivative (C6:0), lithium salt
• Lithium (2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-(((((((R)-4-((3-((2-(hexanoylthio)ethyl)amino)-3-oxopropyl)amino)-3-hydroxy-2,2-dimethyl-4-oxobutoxy)oxidophosphoryl)oxy)oxidophosphoryl)oxy)methyl)-4-hydroxytetrahydrofuran-3-yl hydrogen phosphate
• trilithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-(2-hexanoylsulfanylethylamino)-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl] hydrogen phosphate
• 103476-19-3

• Inchi： 1S/C27H46N7O17P3S.3Li/c1-4-5-6-7-18(36)55-11-10-29-17(35)8-9-30-25(39)22(38)27(2,3)13-48-54(45,46)51-53(43,44)47-12-16-21(50-52(40,41)42)20(37)26(49-16)34-15-33-19-23(28)31-14-32-24(19)34;;;/h14-16,20-22,26,37-38H,4-13H2,1-3H3,(H,29,35)(H,30,39)(H,43,44)(H,45,46)(H2,28,31,32)(H2,40,41,42);;;/q;3*+1/p-3/t16-,20-,21-,22+,26-;;;/m1.../s1
• InChI Key： FBCJBRMDAWFEFV-GUOUMXCNSA-K
• SMILES： S(C(CCCCC)=O)CCNC(CCNC([C@@H](C(C)(C)COP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)([O-])O)O)=O)=O.[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 870.19597
• Monoisotopic Mass: 883.2129104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 58
• Rotatable Bond Count: 24
• Complexity: 1430
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 397Ų

Experimental Properties

• PSA: 366.46

Coenzyme A,S-hexanoate, trilithium salt (9CI) Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-21